Cas no 107316-94-9 (5,4'-dihydroxy-7,3',5'-trimethoxyflavone)

5,4'-Dihydroxy-7,3',5'-trimethoxyflavone is a polymethoxyflavone derivative with notable biological and pharmacological properties. This compound exhibits a distinct flavonoid structure characterized by hydroxyl and methoxy substitutions at the 5, 4', 7, 3', and 5' positions, influencing its reactivity and interaction with biological targets. Its structural features contribute to potential antioxidant, anti-inflammatory, and enzyme-modulating activities, making it valuable for research in medicinal chemistry and drug development. The presence of multiple functional groups enhances its solubility and binding affinity, facilitating studies on structure-activity relationships. This compound is of interest for investigating flavonoid-based therapeutics and their mechanisms of action in cellular and biochemical systems.
5,4'-dihydroxy-7,3',5'-trimethoxyflavone structure
107316-94-9 structure
Product Name:5,4'-dihydroxy-7,3',5'-trimethoxyflavone
CAS No:107316-94-9
MF:C18H16O7
MW:344.315445899963
CID:2008760
PubChem ID:15222911
Update Time:2025-10-23

5,4'-dihydroxy-7,3',5'-trimethoxyflavone Chemical and Physical Properties

Names and Identifiers

    • 5,4'-dihydroxy-7,3',5'-trimethoxyflavone
    • 7-methoxytricin
    • 5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one
    • 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-
    • UNII-A27NFM7JDA
    • LMPK12111064
    • 107316-94-9
    • CHEBI:67647
    • 5-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxychromen-4-one
    • CHEMBL470242
    • Q27136118
    • 7,3',5'-tri-O-methyltricetin
    • A27NFM7JDA
    • SCHEMBL16150088
    • 5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
    • Inchi: 1S/C18H16O7/c1-22-10-6-11(19)17-12(20)8-13(25-14(17)7-10)9-4-15(23-2)18(21)16(5-9)24-3/h4-8,19,21H,1-3H3
    • InChI Key: VIKKUMIXGIDYKY-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)O)OC)=O)O)OC

Computed Properties

  • Exact Mass: 344.08960285g/mol
  • Monoisotopic Mass: 344.08960285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 506
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 94.4Ų

5,4'-dihydroxy-7,3',5'-trimethoxyflavone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM162608-100mg
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one
107316-94-9 95%
100mg
$935 2021-06-17
Alichem
A019115293-100mg
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one
107316-94-9 95%
100mg
990.00 USD 2021-06-17
Chemenu
CM162608-1g
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one
107316-94-9 95%
1g
$*** 2023-04-03

Additional information on 5,4'-dihydroxy-7,3',5'-trimethoxyflavone

5,4'-Dihydroxy-7,3',5'-Trimethoxyflavone: A Comprehensive Overview

5,4'-Dihydroxy-7,3',5'-trimethoxyflavone, also known by its CAS number 107316-94-9, is a bioactive compound belonging to the class of flavonoids. Flavonoids are a diverse group of plant secondary metabolites that have garnered significant attention due to their potential health benefits and pharmacological activities. This specific compound has been extensively studied for its role in various biological systems and its potential applications in the fields of medicine, nutrition, and cosmetics.

The chemical structure of 5,4'-dihydroxy-7,3',5'-trimethoxyflavone consists of a flavone backbone with hydroxyl and methoxy groups attached at specific positions. These functional groups contribute to the compound's antioxidant properties and its ability to interact with cellular pathways. Recent studies have highlighted its potential as an anti-inflammatory agent, making it a promising candidate for therapeutic interventions in conditions such as arthritis and neurodegenerative diseases.

In terms of biological activity, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone has demonstrated significant antioxidant capacity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a pivotal role. Additionally, research has shown that this compound may possess anti-cancer properties by modulating key signaling pathways involved in cell proliferation and apoptosis.

The extraction and purification of 5,4'-dihydroxy-7,3',5'-trimethoxyflavone from natural sources have been optimized in recent years. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise identification and quantification of this compound in various plant extracts. Its presence has been reported in several medicinal plants, where it contributes to the overall pharmacological profile of these herbs.

From an application standpoint, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone holds potential in the development of functional foods and nutraceuticals due to its bioactive properties. Its inclusion in dietary supplements could provide consumers with enhanced health benefits related to antioxidant defense and inflammatory modulation. Furthermore, its stability under various processing conditions makes it a viable ingredient for use in cosmetic formulations aimed at skin protection and anti-aging.

In conclusion, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone represents a valuable natural compound with multifaceted biological activities. Ongoing research continues to unravel its mechanisms of action and explore its therapeutic potentials. As scientific understanding of this compound deepens, it is likely to find broader applications in both medicinal and consumer product sectors.

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